![molecular formula C7H14ClNO B1679973 endo-8-Azabicyclo[3.2.1]octan-3-ol hydrochloride CAS No. 14383-51-8](/img/structure/B1679973.png)
endo-8-Azabicyclo[3.2.1]octan-3-ol hydrochloride
Overview
Description
“endo-8-Azabicyclo[3.2.1]octan-3-ol hydrochloride” is a chemical compound with the molecular formula C7H14ClNO . It is also known by other names such as Nortropine hydrochloride .
Molecular Structure Analysis
The molecular weight of “endo-8-Azabicyclo[3.2.1]octan-3-ol hydrochloride” is 163.64 g/mol . The IUPAC name is 8-azabicyclo[3.2.1]octan-3-ol;hydrochloride . The InChI and Canonical SMILES are also provided .Physical And Chemical Properties Analysis
The physical and chemical properties of “endo-8-Azabicyclo[3.2.1]octan-3-ol hydrochloride” include a molecular weight of 163.64 g/mol . It has 3 hydrogen bond donors and 2 hydrogen bond acceptors . The compound has no rotatable bonds .Scientific Research Applications
Electrochemical Detection in Chromatography
Nortropine hydrochloride has been evaluated for its application in flow injection analysis and high-performance liquid chromatography (HPLC) as an electrochemical detector. This method involves constant-potential electrolysis (amperometry) of nitroxyl radicals, which allows for the quantification of compounds containing hydroxy groups and some amino groups .
Tropane Alkaloids Research
It plays a role in the study of tropane alkaloids , which are found in various plant families. Recent studies have used Nortropine hydrochloride to investigate the origins of tropane production, providing strong evidence for a convergent evolutionary pathway .
Analytical Chemistry
In analytical chemistry, Nortropine hydrochloride is used to oxidize hydroxy groups and some amino groups upon application of an electric potential, with the resulting anodic current being dependent on the concentration of these functional groups in solution .
Pharmacological Studies
Nortropine hydrochloride may be used in pharmacological studies related to compounds like atropine, which is an anticholinergic agent used clinically for its antispasmodic activity on the gastrointestinal tract, as a preanesthetic agent, and in ophthalmic solutions .
Mechanism of Action
Mode of Action
It is known that many compounds with similar structures interact with various receptors in the body, leading to a range of physiological effects .
Biochemical Pathways
Nortropine hydrochloride is believed to be involved in the tropane alkaloid biosynthesis pathway, a complex process that involves multiple enzymatic reactions . Tropane alkaloids are plant metabolites that have evolved in response to nature’s biotic and abiotic forces .
Pharmacokinetics
The physicochemical properties of a molecule can provide some insights into its potential adme properties . For instance, its molecular weight, solubility, and lipophilicity can influence its absorption and distribution in the body .
Result of Action
It is known that changes in the physicochemical properties of highly hygroscopic pharmaceuticals and nutraceuticals can result in adverse effects on their therapeutic performances and shelf life .
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of a compound. Factors such as temperature, humidity, and pH can affect the stability and efficacy of a compound . For instance, highly hygroscopic compounds can undergo significant changes in their physicochemical properties due to chemical degradation or solid-state transition, which can impact their therapeutic performance and shelf life .
properties
IUPAC Name |
8-azabicyclo[3.2.1]octan-3-ol;hydrochloride | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H13NO.ClH/c9-7-3-5-1-2-6(4-7)8-5;/h5-9H,1-4H2;1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RROJVSOIIWHLCQ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC2CC(CC1N2)O.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H14ClNO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40932119 | |
Record name | 8-Azabicyclo[3.2.1]octan-3-olato(2-)--hydrogen chlorido(2-) (1/1) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40932119 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
163.64 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
endo-8-Azabicyclo[3.2.1]octan-3-ol hydrochloride | |
CAS RN |
14383-51-8 | |
Record name | endo-8-Azabicyclo(3.2.1)octan-3-ol hydrochloride | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0014383518 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 8-Azabicyclo[3.2.1]octan-3-olato(2-)--hydrogen chlorido(2-) (1/1) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40932119 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | Endo-8-azabicyclo[3.2.1]octan-3-ol hydrochloride | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.034.854 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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